Cas no 936132-61-5 (Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate)

• Product Name: Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate
• CAS No: 936132-61-5
• MF: C₁₃H₁₃BrN₂O₃
• MW: 325.157922506332
• MDL: MFCD12913743
• CID: 1004908
• PubChem ID: 16202417
• Update Time: 2025-11-02

Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate
• 5-Bromo-1H-indazole-3-carbaldehyde
• tert-Butyl 5-bromo-3-formyl-1H-indazole-1-carboxylate
• 1-Boc-5-bromo-indazole-3-carbaldehyde
• 936132-61-5
• tert-Butyl5-bromo-3-formyl-1H-indazole-1-carboxylate
• TERT-BUTYL 5-BROMO-3-FORMYLINDAZOLE-1-CARBOXYLATE
• C13H13BrN2O3
• FT-0694097

• MDL： MFCD12913743
• Inchi： 1S/C13H13BrN2O3/c1-13(2,3)19-12(18)16-11-5-4-8(14)6-9(11)10(7-17)15-16/h4-7H,1-3H3
• InChI Key： WZJYOBHSWQTDTG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=O)=NN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.01095g/mol
• Monoisotopic Mass: 324.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate

Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate (CAS No. 936132-61-5): A Versatile Chemical Intermediate for Modern Applications

Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate (CAS No. 936132-61-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a benzodioxole core and a cyano functional group, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique molecular structure combines the electron-withdrawing properties of the cyano group with the aromatic stability of the benzodioxole ring, making it particularly valuable in modern synthetic chemistry.

The growing interest in Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate aligns with current trends in drug discovery, where researchers are actively seeking novel heterocyclic compounds with improved pharmacokinetic properties. Recent studies highlight its potential as a precursor for CNS-active compounds, addressing the increasing demand for neurological disorder treatments. The compound's ester functionality provides excellent synthetic versatility, allowing for straightforward transformations into amides, acids, or other derivatives through standard organic reactions.

From a chemical perspective, Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate demonstrates remarkable stability under various reaction conditions, making it suitable for multi-step synthetic routes. The benzodioxole moiety contributes to enhanced metabolic stability in potential drug candidates, a feature highly valued in contemporary medicinal chemistry. Analytical characterization typically reveals high purity levels (>98%) when synthesized under optimized conditions, with characteristic peaks in NMR and mass spectrometry confirming its molecular structure.

The application spectrum of CAS 936132-61-5 extends beyond pharmaceuticals into material science, where its aromatic structure serves as a foundation for developing novel organic electronic materials. Researchers are exploring its incorporation into conjugated polymers for potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices. This dual applicability in both life sciences and advanced materials positions Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate as a compound of significant commercial and scientific interest.

Current market analysis indicates steady growth in demand for benzodioxole derivatives, driven by their expanding applications in various industries. The compound's cyanoacetate functionality makes it particularly valuable for constructing complex molecular architectures through Knoevenagel condensation reactions, a popular method in heterocyclic chemistry. Manufacturers have developed efficient synthetic routes to produce Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate at scale while maintaining strict quality control standards.

Environmental and safety considerations for handling CAS 936132-61-5 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage typically requires protection from moisture and extreme temperatures to maintain compound stability over extended periods.

Recent patent literature reveals innovative applications of Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate in developing novel antimicrobial agents and enzyme inhibitors. The compound's structural features allow for strategic modifications that can fine-tune biological activity, making it a valuable scaffold in combinatorial chemistry approaches. Academic and industrial research teams continue to explore its potential in addressing emerging health challenges, including drug-resistant infections and chronic inflammatory conditions.

From a synthetic chemistry viewpoint, the cyano group in 936132-61-5 offers multiple transformation possibilities, serving as a handle for further functionalization through reduction to amines or conversion to tetrazoles. These chemical manipulations significantly expand the utility of Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate in medicinal chemistry campaigns. The compound's relatively straightforward synthesis from commercially available starting materials enhances its accessibility to researchers across different sectors.

Quality control protocols for Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate typically involve HPLC analysis to verify purity, along with spectroscopic confirmation of structure. The compound's stability profile allows for long-term storage when properly packaged, making it a practical choice for research and development programs. Current Good Manufacturing Practice (cGMP) compliant production is available for pharmaceutical applications requiring higher purity grades.

The future outlook for CAS 936132-61-5 appears promising, with ongoing research uncovering new applications in both life sciences and material chemistry. Its combination of aromatic stability, functional group versatility, and synthetic accessibility positions it as a valuable tool for innovation across multiple scientific disciplines. As synthetic methodologies advance and biological screening techniques become more sophisticated, the potential applications of Methyl 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetate are expected to expand further.